Cas no 62507-50-0 (Benzamide, 4-bromo-N-(4-nitrophenyl)-)

• Product Name: Benzamide, 4-bromo-N-(4-nitrophenyl)-
• CAS No: 62507-50-0
• MF: C₁₃H₉BrN₂O₃
• MW: 321.126162290573
• CID: 442327
• PubChem ID: 603900
• Update Time: 2025-04-19

Benzamide, 4-bromo-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-bromo-N-(4-nitrophenyl)-
• 4-bromo-N-(4-nitrophenyl)benzamide
• 62507-50-0
• 4-Bromo-N-(4-nitrophenyl)benzamide #
• SR-01000393879-1
• DTXSID00345347
• AKOS000484640
• SR-01000393879
• Cambridge id 5116567
• CJNOQHFTPGQBMZ-UHFFFAOYSA-N

• Inchi： 1S/C13H9BrN2O3/c14-10-3-1-9(2-4-10)13(17)15-11-5-7-12(8-6-11)16(18)19/h1-8H,(H,15,17)
• InChI Key： CJNOQHFTPGQBMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 319.97967
• Monoisotopic Mass: 319.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.635
• Boiling Point: 381.4°C at 760 mmHg
• Flash Point: 184.5°C
• Refractive Index: 1.69
• PSA: 72.24